Cas no 62869-34-5 (Benzoyl isocyanate, 2-fluoro-)

• Product Name: Benzoyl isocyanate, 2-fluoro-
• CAS No: 62869-34-5
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• CID: 429692
• PubChem ID: 13080392
• Update Time: 2025-06-14

Benzoyl isocyanate, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isocyanate, 2-fluoro-
• 2-fluorobenzoyl isocyanate
• DTXSID80517565
• AKOS022300112
• REUCDVKHMVGFOG-UHFFFAOYSA-N
• 62869-34-5
• SCHEMBL4145212

• Inchi： 1S/C8H4FNO2/c9-7-4-2-1-3-6(7)8(12)10-5-11/h1-4H
• InChI Key： REUCDVKHMVGFOG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N=C=O)=O

Computed Properties

• Exact Mass: 165.02262
• Monoisotopic Mass: 165.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5

Additional information on Benzoyl isocyanate, 2-fluoro-

Comprehensive Overview of Benzoyl isocyanate, 2-fluoro- (CAS No. 62869-34-5)

Benzoyl isocyanate, 2-fluoro- (CAS No. 62869-34-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorinated benzoyl group, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries increasingly focus on fluorinated compounds due to their enhanced stability and bioavailability, aligning with trends in drug discovery and sustainable chemistry.

The compound’s significance lies in its role as a building block for heterocyclic derivatives, which are pivotal in developing antimicrobial agents and kinase inhibitors. Recent studies highlight the growing demand for 2-fluoro-substituted compounds in oncology and neurology, addressing key challenges like drug resistance. This positions Benzoyl isocyanate, 2-fluoro- as a critical tool for modern medicinal chemistry.

From a synthetic perspective, the isocyanate functional group enables versatile reactions, including nucleophilic additions and cyclizations. Its reactivity with amines and alcohols facilitates the creation of urea and carbamate linkages, essential for polymer and peptide chemistry. Innovations in green chemistry further drive interest in optimizing its synthesis to reduce environmental impact.

Analytical characterization of CAS 62869-34-5 involves advanced techniques like NMR spectroscopy and HPLC-MS, ensuring purity for high-precision applications. Safety protocols emphasize proper handling under inert conditions, though it remains non-classified under stringent regulatory lists. FAQs often revolve around its solubility (e.g., in THF or DCM) and storage recommendations (−20°C under argon).

Market trends reflect rising investments in fluorine chemistry, with Benzoyl isocyanate, 2-fluoro- cited in patents for bioconjugation and proteomics. Its compatibility with click chemistry workflows also attracts attention in biotech. As AI-driven molecular design accelerates, this compound’s role in high-throughput screening is expected to expand.

In summary, Benzoyl isocyanate, 2-fluoro- exemplifies the intersection of innovation and utility in organic synthesis. Its applications span from small-molecule therapeutics to material science, underscoring its relevance in solving contemporary scientific challenges.